3-(2-Chloroethyl)-1,4-dimethyl-2-piperazinone

• Molecular Formula: C8H15ClN2O
• Molecular Weight: 190.67 g/mol
• IUPAC Name: 3-(2-chloroethyl)-1,4-dimethylpiperazin-2-one
• InChI: InChI=1S/C8H15ClN2O/c1-10-5-6-11(2)8(12)7(10)3-4-9/h7H,3-6H2,1-2H3
• InChI Key: TTZOBJUANWRKKV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(C(=O)C1CCCl)C

Description

3-(2-Chloroethyl)-1,4-dimethyl-2-piperazinone is a useful research compound. Its molecular formula is C8H15ClN2O and its molecular weight is 190.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Thionyl chloride (1.5 mL) was added dropwise to an ice cooled methylene chloride (5 mL) solution of 3-(2-hydroxyethyl)-1,4-dimethyl-2-piperazinone (0.40 g, described in Example 1). The reaction mixture was stirred for 30 min and poured on an ice solution of 10% sodium bicarbonate. The mixture was extracted with methylene chloride, and the organic extract was dried and evaporated to give the title compound: IR (CHCl3) 1635 cm-1 ; and NMR (CDCl3) δ 2.35 (s, 3H) and 2.90 (s, 3H).